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Compound of Interest

Adenine monohydrochloride
Compound Name:
hemihydrate

cat. No.: B8113033

For researchers, scientists, and drug development professionals, this document provides a
detailed protocol for the preparation, storage, and handling of adenine monohydrochloride
hemihydrate stock solutions.

Adenine, a fundamental component of nucleic acids and a key molecule in cellular metabolism,
is frequently utilized in various biological research applications. Its salt form, adenine
monohydrochloride hemihydrate, offers improved solubility in aqueous solutions compared
to the free base. This protocol outlines the necessary steps to prepare a stable and accurate
stock solution for experimental use.

Physicochemical Data and Solubility

A summary of the key quantitative data for adenine monohydrochloride hemihydrate is
presented in the table below for easy reference.
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Property Value Reference(s)
Molecular Formula CsHsNs-HCIl-Y2H20 [1112]
Molecular Weight 189.6 g/mol [1][3]

White to off-white
Appearance ] ) [3]
powder/crystalline solid

Solubility in DMSO 8.33 mg/mL (43.93 mM) [4]

o 50 mg/mL in warm water (for
Solubility in Water )
hydrochloride hydrate)

Storage of Powder Room temperature [4]

) -20°C for 1 month or -80°C for
Storage of Stock Solution [4]
up to 6 months

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of adenine
monohydrochloride hemihydrate in dimethyl sulfoxide (DMSO).

Materials

¢ Adenine monohydrochloride hemihydrate (MW: 189.6 g/mol)
o Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

 Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

e Spatula

» Vortex mixer

o Water bath or heat block (optional)
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e Sonicator (optional)

o Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure

e Pre-dissolution Preparation:
o Ensure all glassware and equipment are clean and dry.

o Itis recommended to use freshly opened, anhydrous DMSO as hygroscopic DMSO can
negatively impact solubility.[4]

o Bring the adenine monohydrochloride hemihydrate powder and DMSO to room
temperature before use.

e Weighing the Compound:

o Tare a sterile microcentrifuge tube on the analytical balance.

o Carefully weigh 1.896 mg of adenine monohydrochloride hemihydrate into the tube.
 Dissolution:

o Add 1 mL of DMSO to the tube containing the adenine monohydrochloride
hemihydrate.

o Vortex the solution thoroughly for 1-2 minutes to aid dissolution.
o If the compound does not fully dissolve, the following steps can be taken:
= Sonication: Place the tube in a sonicator bath for 5-10 minutes.[5]

» Warming: Gently warm the solution to 60°C in a water bath or on a heat block with
intermittent vortexing until the solid is completely dissolved.[4]

e Final Checks and Storage:

o Visually inspect the solution to ensure it is clear and free of any particulate matter.
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o Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[4] When retrieving from storage, allow the vial to equilibrate to
room temperature before opening to prevent condensation.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the preparation of the adenine
monohydrochloride hemihydrate stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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